Cas no 10111-82-7 (Pregnane-3,12,14-triol,18,20-epoxy-, (3b,5a,12b,14b)- (9CI))

Pregnane-3,12,14-triol,18,20-epoxy-, (3b,5a,12b,14b)- (9CI) structure
10111-82-7 structure
Product Name:Pregnane-3,12,14-triol,18,20-epoxy-, (3b,5a,12b,14b)- (9CI)
CAS No:10111-82-7
MF:C21H34O4
MW:350.492267131805
CID:213819
PubChem ID:21125995
Update Time:2025-04-19

Pregnane-3,12,14-triol,18,20-epoxy-, (3b,5a,12b,14b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregnane-3,12,14-triol,18,20-epoxy-, (3b,5a,12b,14b)- (9CI)
    • 10111-82-7
    • (1R,2S,5S,9R,10R,12S,13S,16S,18S)-6,13-dimethyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icosane-2,10,16-triol
    • Tetrahydrostapelogenin
    • Pregnane-3,12,14-triol, 18,20-epoxy-, (3beta,5alpha,12beta,14beta)-
    • Inchi: 1S/C21H34O4/c1-12-15-6-8-21(24)16-4-3-13-9-14(22)5-7-19(13,2)17(16)10-18(23)20(15,21)11-25-12/h12-18,22-24H,3-11H2,1-2H3/t12?,13-,14-,15+,16+,17-,18+,19-,20-,21-/m0/s1
    • InChI Key: VNFUGEDPCRFGKE-VSBYWCKCSA-N
    • SMILES: O1C(C)[C@H]2CC[C@@]3([C@@H]4CC[C@H]5C[C@H](CC[C@]5(C)[C@H]4C[C@H]([C@@]32C1)O)O)O

Computed Properties

  • Exact Mass: 350.24571g/mol
  • Monoisotopic Mass: 350.24571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 350.5g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.9Ų
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